
4-Methyl-3-nitrobenzamide: A Comprehensive
Technical Review

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methyl-3-nitrobenzamide

Cat. No.: B098135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methyl-3-nitrobenzamide is a chemical compound belonging to the benzamide family,

characterized by a methyl group and a nitro group attached to the benzene ring. This molecule

serves as a key intermediate in the synthesis of various organic compounds and has garnered

interest for its potential biological activities. This technical guide provides a comprehensive

literature review of 4-Methyl-3-nitrobenzamide, covering its synthesis, physicochemical

properties, and known biological activities, with a focus on data relevant to researchers in drug

discovery and development.

Physicochemical Properties
A summary of the key physicochemical properties for 4-Methyl-3-nitrobenzamide and its

isomer, 3-Methyl-4-nitrobenzamide, is presented below. These properties are essential for the

compound's characterization and handling in a laboratory setting.
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Property 4-Methyl-3-nitrobenzamide 3-Methyl-4-nitrobenzamide

CAS Number 19013-11-7 99584-85-7

Molecular Formula C₈H₈N₂O₃ C₈H₈N₂O₃

Molecular Weight 180.16 g/mol 180.16 g/mol

Appearance
White to cream or pale yellow

to yellow powder or granules
Not specified

Melting Point 162.0-168.0 °C Not specified

Assay (HPLC) ≥97.5% Not specified

Synthesis of 4-Methyl-3-nitrobenzamide
The synthesis of 4-Methyl-3-nitrobenzamide can be achieved through the amidation of its

corresponding carboxylic acid precursor, 4-methyl-3-nitrobenzoic acid. This precursor is

typically synthesized by the nitration of p-toluic acid.

Synthesis of the Precursor: 4-Methyl-3-nitrobenzoic Acid
from p-Toluic Acid
Experimental Protocol:

Materials: p-Toluic acid, concentrated sulfuric acid, concentrated nitric acid, ice.

Procedure:

Dissolve p-toluic acid in concentrated sulfuric acid at a low temperature (0-10 °C).

Slowly add a mixture of concentrated nitric acid and concentrated sulfuric acid to the

solution while maintaining the low temperature.

After the addition is complete, stir the reaction mixture for a specified time.

Pour the reaction mixture over ice to precipitate the crude 4-methyl-3-nitrobenzoic acid.

Collect the solid by filtration, wash with cold water, and purify by recrystallization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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